Cas no 18108-88-8 (3-(4-Chloro-1H-indol-1-yl)propanoic acid)

3-(4-Chloro-1H-indol-1-yl)propanoic acid is a chlorinated indole derivative with a propanoic acid side chain, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its indole core, functionalized with a chloro substituent at the 4-position, enhances reactivity for further derivatization, making it valuable for constructing complex heterocyclic compounds. The propanoic acid moiety provides a handle for conjugation or further chemical modifications, such as amide formation or esterification. This compound is particularly useful in medicinal chemistry for developing biologically active molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined structure and synthetic flexibility make it a reliable building block for research applications.

3-(4-Chloro-1H-indol-1-yl)propanoic acid structure

18108-88-8 structure

Product Name:3-(4-Chloro-1H-indol-1-yl)propanoic acid

CAS No:18108-88-8

MF:C₁₁H₁₀ClNO₂

MW:223.655601978302

MDL:MFCD16090139

CID:4708339

Update Time:2025-05-23

3-(4-Chloro-1H-indol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-chloro-1H-indol-1-yl)propanoic acid
- STK932156
- BBL032635
- 3-(4-Chloro-1H-indol-1-yl)propanoic acid
- MDL： MFCD16090139
- Inchi： 1S/C11H10ClNO2/c12-9-2-1-3-10-8(9)4-6-13(10)7-5-11(14)15/h1-4,6H,5,7H2,(H,14,15)
- InChI Key： JXKDUTBKUKUDPG-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1C=CN2CCC(=O)O

Computed Properties

Exact Mass: 223.04
Monoisotopic Mass: 223.04
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2

3-(4-Chloro-1H-indol-1-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	177914-0.500g	3-(4-Chloro-1H-indol-1-yl)propanoic acid	18108-88-8		0.500g	$240.00	2023-09-09
Matrix Scientific	177914-1g	3-(4-Chloro-1H-indol-1-yl)propanoic acid	18108-88-8		1g	$300.00	2023-09-09
OTAVAchemicals	12486971-100MG	3-(4-chloro-1H-indol-1-yl)propanoic acid	18108-88-8	95%	100MG	$200	2023-06-25
OTAVAchemicals	12486971-250MG	3-(4-chloro-1H-indol-1-yl)propanoic acid	18108-88-8	95%	250MG	$250	2023-06-25
OTAVAchemicals	12486971-500MG	3-(4-chloro-1H-indol-1-yl)propanoic acid	18108-88-8	95%	500MG	$300	2023-06-25
OTAVAchemicals	12486971-1G	3-(4-chloro-1H-indol-1-yl)propanoic acid	18108-88-8	95%	1G	$375	2023-06-25
A2B Chem LLC	AI40000-250mg	3-(4-Chloro-1H-indol-1-yl)propanoic acid	18108-88-8	95%	250mg	$131.00	2024-04-20
A2B Chem LLC	AI40000-1g	3-(4-Chloro-1H-indol-1-yl)propanoic acid	18108-88-8	95%	1g	$304.00	2024-04-20

3-(4-Chloro-1H-indol-1-yl)propanoic acid Related Literature

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5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

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Additional information on 3-(4-Chloro-1H-indol-1-yl)propanoic acid

Recent Advances in the Study of 3-(4-Chloro-1H-indol-1-yl)propanoic acid (CAS: 18108-88-8)

3-(4-Chloro-1H-indol-1-yl)propanoic acid (CAS: 18108-88-8) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and oncogenic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

Recent investigations into the pharmacological profile of 3-(4-Chloro-1H-indol-1-yl)propanoic acid have revealed its ability to modulate specific signaling pathways, including those involving NF-κB and STAT3. These pathways are critical in the regulation of inflammation and cancer progression, making this compound a promising candidate for the development of novel anti-inflammatory and anti-cancer agents. In vitro studies have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, with notable activity against breast and colorectal cancer models.

From a chemical perspective, the structural features of 3-(4-Chloro-1H-indol-1-yl)propanoic acid, such as the chloro-substituted indole ring and the propanoic acid side chain, contribute to its reactivity and binding affinity. Researchers have utilized this compound as a scaffold for the design of more complex molecules, leveraging its modularity to enhance potency and selectivity. Recent synthetic approaches have focused on optimizing the yield and purity of this intermediate, employing green chemistry principles to minimize environmental impact.

In addition to its direct biological effects, 3-(4-Chloro-1H-indol-1-yl)propanoic acid has been investigated for its potential in combination therapies. Preliminary data suggest that it may synergize with existing chemotherapeutic agents, reducing the required dosage and mitigating side effects. This has sparked interest in further preclinical studies to evaluate its safety and efficacy in animal models. Moreover, advancements in drug delivery systems, such as nanoparticle encapsulation, are being explored to improve the bioavailability and targeted delivery of this compound.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-Chloro-1H-indol-1-yl)propanoic acid. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of therapies based on this compound.

In conclusion, 3-(4-Chloro-1H-indol-1-yl)propanoic acid (CAS: 18108-88-8) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural and functional properties make it a valuable tool for researchers aiming to develop new treatments for inflammatory diseases and cancer. Continued research and innovation in this area hold the potential to unlock new therapeutic avenues and improve patient outcomes.